Cas no 6830-78-0 (3,6-Diphenyl-1,2,4,5-tetrazine)

3,6-Diphenyl-1,2,4,5-tetrazine structure

6830-78-0 structure

Product Name:3,6-Diphenyl-1,2,4,5-tetrazine

CAS No:6830-78-0

MF:C₁₄H₁₀N₄

MW:234.25600194931

MDL:MFCD00023646

CID:85764

PubChem ID:87558308

Update Time:2025-04-18

3,6-Diphenyl-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

- 3,6-diphenyl-1,2,4,5-tetrazine
- Diphenyl-s-tetrazine
- 3,6-Diphenyl-s-tetrazine
- 3,6-Diphenyltetrazine
- 1,2,4,5-TETRAZINE, 3,6-DIPHENYL-
- s-Tetrazine, 3,6-diphenyl-
- s-Tetrazine, 2,6-diphenyl-
- HEP1NA5YSD
- 3,6-Diphenyl-sym-tetrazine
- MLS000736800
- XAUWSIIGUUMHQQ-UHFFFAOYSA-N
- NSC73054
- Enamine_004961
- s-Tetrazine,6-diphenyl-
- NCIOpen2_003742
- diphenyl-1,2,4,5-tetrazine
- HMS2780N06
- FT-0614772
- 3,6-Diphenyl-[1,2,4,5]tetrazine
- HMS1408B11
- 1,2,4,5-Tetrazine,3,6-diphenyl-
- NCGC00246946-01
- 3,6-Diphenyl-1,2,4,5-tetrazine, 98%
- A854719
- 6830-78-0
- D3175
- IDI1_007548
- 3,6-Diphenyl-1,2,4,5-tetraazine #
- CHEMBL17784
- DTXSID10218457
- NSC 73054
- BS-23027
- SMR000447024
- S-TETRAZINE, DIPHENYL-
- AKOS000369904
- 1,4,5-Tetrazine, 3,6-diphenyl-
- T71222
- UNII-HEP1NA5YSD
- MFCD00023646
- SCHEMBL3652642
- Z56871597
- NSC-73054
- AF-215/00262032
- CS-0204267
- STK177320
- DB-055132
- 3,6-Diphenyl-1,2,4,5-tetrazine
- MDL： MFCD00023646
- Inchi： 1S/C14H10N4/c1-3-7-11(8-4-1)13-15-17-14(18-16-13)12-9-5-2-6-10-12/h1-10H
- InChI Key： XAUWSIIGUUMHQQ-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=NN=C(C2C=CC=CC=2)N=1

Computed Properties

Exact Mass: 234.09100
Monoisotopic Mass: 234.090546
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.6
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9

Experimental Properties

Color/Form: White crystalline powder
Density: 1.214
Melting Point: 196°C(lit.)
Boiling Point: 446 °C at 760 mmHg
Flash Point: 208.7 °C
Solubility: chloroform: soluble25mg/mL, clear, very dark red
PSA: 51.56000
LogP: 2.60060

3,6-Diphenyl-1,2,4,5-tetrazine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：XF6863300
Hazardous Material Identification：
Risk Phrases：R36/37/38

3,6-Diphenyl-1,2,4,5-tetrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Diphenyl-1,2,4,5-tetrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00637-1g	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0		1g	¥958.0	2021-09-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3175-1G	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0	>98.0%(qNMR)	1g	¥690.00	2024-04-16
TRC	B430493-10mg	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0		10mg	$ 59.00	2023-09-08
TRC	B430493-50mg	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0		50mg	$ 81.00	2023-09-08
TRC	B430493-100mg	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0		100mg	$ 98.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	403555-1G	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0	98%	1G	737.18	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	IR135-1g	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0	98.0%(N)	1g	￥745.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	IR135-200mg	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0	98.0%(N)	200mg	￥248.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3175-5G	3,6-Diphenyl-1,2,4,5-tetrazine	6830-78-0	>98.0%(qNMR)	5g	¥1850.00	2024-04-16
eNovation Chemicals LLC	D962759-1g	3,6-DIPHENYL-1,2,4,5-TETRAZINE	6830-78-0	98.0%	1g	$125	2024-06-07

3,6-Diphenyl-1,2,4,5-tetrazine Related Literature

1. 1,2,4,5-Tetrazine derivatives as components and precursors of photo- and electroactive materials

Galina N. Lipunova,Emiliya V. Nosova,Grigory V. Zyryanov,Valery N. Charushin,Oleg N. Chupakhin Org. Chem. Front. 2021 8 5182
2. Synthesis and structural characterisation of bulky heptaaromatic (hetero)aryl o-substituted s-aryltetrazines

Clève D. Mboyi,Ahmad Daher,Neelab Khirzada,Charles H. Devillers,Hélène Cattey,Paul Fleurat-Lessard,Julien Roger,Jean-Cyrille Hierso New J. Chem. 2020 44 15235
3. First representatives of C-glycosyl 1,2,4,5-tetrazines: synthesis of 3-β-d-glucopyranosyl 1,2,4,5-tetrazines and their transformation into 3-β-d-glucopyranosyl pyridazines

éva Bokor,Dóra T. Kecskés,Ferenc Gombás,Alexandra Fehér,Eszter Kardos,Akram Dabian,Zsófia Vonza,Eszter Szennyes,László Somsák New J. Chem. 2023 47 56
4. Studies on some symmetrically and unsymmetrically 3,6-disubstituted 1,2-dihydro-1,2,4,5-tetrazines including their conversion into the corresponding tetrazines and 3,5-disubstituted 4-amino-1,2,4-triazoles

R. A. Bowie,M. D. Gardner,D. G. Neilson,K. M. Watson,S. Mahmood,V. Ridd J. Chem. Soc. Perkin Trans. 1 1972 2395
5. Metal free visible light driven oxidation of alcohols to carbonyl derivatives using 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine (pytz) as catalyst

Suvendu Samanta,Papu Biswas RSC Adv. 2015 5 84328

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Cas no 6830-78-0 (3,6-Diphenyl-1,2,4,5-tetrazine)

3,6-Diphenyl-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,6-Diphenyl-1,2,4,5-tetrazine Security Information

3,6-Diphenyl-1,2,4,5-tetrazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,6-Diphenyl-1,2,4,5-tetrazine Pricemore >>

3,6-Diphenyl-1,2,4,5-tetrazine Related Literature

Related Categories

6830-78-0 (3,6-Diphenyl-1,2,4,5-tetrazine) Related Products